Cas no 2172080-30-5 (4-(prop-2-yn-1-yl)thiane-4-carbaldehyde)

• Product Name: 4-(prop-2-yn-1-yl)thiane-4-carbaldehyde
• CAS No: 2172080-30-5
• MF: C₉H₁₂OS
• MW: 168.255981445313
• CID: 6264460
• PubChem ID: 165597992
• Update Time: 2025-06-10

4-(prop-2-yn-1-yl)thiane-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(prop-2-yn-1-yl)thiane-4-carbaldehyde
• EN300-1623300
• 2172080-30-5

• Inchi： 1S/C9H12OS/c1-2-3-9(8-10)4-6-11-7-5-9/h1,8H,3-7H2
• InChI Key： IDXNALYWSVIELZ-UHFFFAOYSA-N
• SMILES： S1CCC(C=O)(CC#C)CC1

Computed Properties

• Exact Mass: 168.06088618g/mol
• Monoisotopic Mass: 168.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 42.4Ų

Additional information on 4-(prop-2-yn-1-yl)thiane-4-carbaldehyde

4-(Prop-2-Yn-1-Yl)Thiane-4-Carbaldehyde: A Comprehensive Overview

4-(Prop-2-Yn-1-Yl)Thiane-4-Carbaldehyde, with the CAS number 2172080-30-5, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound, characterized by its unique structure featuring a thiane ring and an aldehyde group, has been the subject of extensive research due to its potential applications in drug design, polymer synthesis, and electronic materials. Recent studies have further elucidated its properties, making it a compelling topic for both academic and industrial investigations.

The molecular structure of 4-(Prop-2-Yn-1-Yl)Thiane-4-Carbaldehyde is defined by a thiane ring—a sulfur-containing analog of cyclohexane—substituted with a propargyl group and an aldehyde moiety. This combination of functional groups imparts the compound with versatile reactivity, enabling it to participate in a wide range of chemical transformations. For instance, the aldehyde group can undergo nucleophilic addition reactions, while the propargyl group can engage in cycloaddition reactions or serve as a precursor for constructing complex architectures through click chemistry.

Recent advancements in synthetic methodologies have significantly enhanced the accessibility of 4-(Prop-2-Yn-1-Yl)Thiane-4-Carbaldehyde. Researchers have developed efficient routes leveraging transition metal catalysts, such as copper or palladium complexes, to achieve high yields and selectivities. These methods not only streamline the synthesis process but also pave the way for large-scale production, which is crucial for exploring its industrial applications.

In terms of applications, 4-(Prop-2-Yn-1-Yl)Thiane-4-Carbaldehyde has shown promise in drug discovery. Its ability to form stable conjugated systems makes it an attractive candidate for designing bioactive molecules with tailored pharmacokinetic properties. For example, studies have demonstrated that derivatives of this compound exhibit potent anti-inflammatory and antioxidant activities, suggesting its potential as a lead compound for developing therapeutic agents.

Beyond pharmaceuticals, this compound has also found relevance in materials science. The propargyl group's reactivity allows for the construction of cross-linked polymers with enhanced mechanical and thermal properties. Recent research has explored its use as a building block for synthesizing stimuli-responsive materials, which can undergo structural changes in response to external stimuli such as temperature or pH. These materials hold great potential in areas like sensors, drug delivery systems, and adaptive textiles.

The electronic properties of 4-(Prop-2-Yn-1-Yl)Thiane-4-Carbaldehyde have also been a focal point of recent investigations. Its conjugated system enables efficient charge transport, making it a viable candidate for organic electronics applications. Researchers have incorporated this compound into organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs), demonstrating its potential to contribute to next-generation electronic devices.

In conclusion, 4-(Prop-2-Yn-1-Yl)Thiane-4-Carbaldehyde, with its unique structure and versatile reactivity, continues to be a subject of intense research interest. Its applications span across multiple disciplines, from drug design to materials science and electronics. As advancements in synthetic chemistry and materials engineering continue to unfold, this compound is poised to play an increasingly significant role in both academic research and industrial innovation.